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Compound of Interest

Compound Name: Sulfatrozole

Cat. No.: B078535

It is highly likely that "Sulfatrozole" is a misspelling of Sulfamethoxazole, a widely used
sulfonamide antibiotic. This technical guide provides a comprehensive overview of
Sulfamethoxazole, focusing on its chemical properties, mechanism of action, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

Sulfamethoxazole is a synthetic antimicrobial agent effective against a broad spectrum of
gram-positive and gram-negative bacteria.[1]

Property Value Reference
CAS Number 723-46-6 [21[31[41[5]
Molecular Weight 253.28 g/mol

Molecular Formula C10H11N30sS

Synonyms SMX, SMz,

Sulphamethoxazole

Mechanism of Action: Inhibition of Folic Acid
Synthesis
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Sulfamethoxazole's antibacterial activity stems from its ability to disrupt the bacterial synthesis
of folic acid, an essential nutrient for DNA and protein synthesis. Bacteria must synthesize their
own folic acid, whereas mammals obtain it from their diet, making this pathway an excellent
target for selective toxicity.

The key steps in the mechanism of action are:

o Competitive Inhibition: Sulfamethoxazole is a structural analog of para-aminobenzoic acid
(PABA), a natural substrate for the bacterial enzyme dihydropteroate synthase (DHPS).

o Enzyme Blockade: Sulfamethoxazole competitively inhibits DHPS, preventing the conversion
of PABA into dihydropteroic acid, a crucial precursor in the folic acid synthesis pathway.

o Synergistic Action with Trimethoprim: Sulfamethoxazole is often co-administered with
trimethoprim, which inhibits a subsequent enzyme in the pathway, dihydrofolate reductase
(DHFR). This sequential blockade of the same pathway results in a synergistic and often
bactericidal effect.
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Prepare Mueller-Hinton Broth
(with thymidine phosphorylase if needed)

Perform Serial Dilutions Prepare Standardized
of Sulfamethoxazole Bacterial Inoculum
Inoculate Microtiter Plate
Incubate at 35°C
for 16-20 hours

Read Minimum Inhibitory
Concentration (MIC)
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Prepare Mobile Phase
(Buffer:Acetonitrile 30:70, pH 4.0)

l

Prepare Sample and
Standard Solutions

Filter Solutions Set up HPLC System
(0.45 um nylon filter) (C18 column, 1.0 mL/min, 260 nm)
anect Sample into HPLC)

Acquire Chromatographic Data

l

Analyze Data
(Retention Time, Peak Area)
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(Acclimatize Rats)

Administer Sulfamethoxazole
(Oral or IV)

i

Collect Blood Samples
at Timed Intervals

Process Blood to
Obtain Plasma

Analyze Plasma Samples
(HPLC or LC-MS/MS)

i

Calculate Pharmacokinetic
Parameters (Cmax, Tmax, AUC, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b078535?utm_src=pdf-body-img
https://www.benchchem.com/product/b078535?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. ijrpb.com [ijrpb.com]

2. journals.umt.edu.pk [journals.umt.edu.pk]

3. A Reliable Method to Quantify Trimethoprim and Sulfamethoxazole in Plasma of Children
by HPLC with Application in Pharmacokinetic Studies [scirp.org]

4. redalyc.org [redalyc.org]

5. karger.com [karger.com]

To cite this document: BenchChem. [Sulfatrozole: A Technical Guide to Sulfamethoxazole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078535#sulfatrozole-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.ijrpb.com/issues/ijrpb%205(3)%2013%20Gurumurthy%20235-238%20c1.pdf
https://journals.umt.edu.pk/index.php/SIR/article/view/4241/2024
https://www.scirp.org/journal/paperinformation?paperid=93501
https://www.scirp.org/journal/paperinformation?paperid=93501
https://www.redalyc.org/pdf/429/42955129003.pdf
https://karger.com/che/article/15/6/337/63308/Pharmacokinetics-of-Sulfamethoxazole-Trimethoprim
https://www.benchchem.com/product/b078535#sulfatrozole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b078535#sulfatrozole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b078535#sulfatrozole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b078535#sulfatrozole-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

